56-23-5

Carbon tetrachloride

In Stock

• CAS RN:
• 56-23-5

• Formula:
• CCl4

• InChI:
• InChI=1S/CCl4/c2-1(3,4)5

• InChIKey:
• VZGDMQKNWNREIO-UHFFFAOYSA-N

• Carbon Tetrachloride is a clear, colorless, volatile and very stable chlorinated hydrocarbon. Carbon Tetrachloride is used as a solvent for oils and fats, as a refrigerant and as a dry-cleaning agent. Inhalation of its vapors can depress central nervous system activity and cause degeneration of the liver and kidneys. Carbon Tetrachloride is reasonably anticipated to be a human carcinogen based on evidence of carcinogenicity in experimental animals. (NCI05)
  Carbon tetrachloride is a manufactured chemical that does not occur naturally. It is a clear liquid with a sweet smell that can be detected at low levels. It is also called carbon chloride, methane tetrachloride, perchloromethane, tetrachloroethane, or benziform. Carbon tetrachloride is most often found in the air as a colorless gas. It is not flammable and does not dissolve in water very easily. It was used in the produ...

4-Hydroxybenzoate

• CAS RN:
• 456-23-5

• Formula:
• C7H5O3-

• InChI:
• InChI=1S/C7H6O3/c8-6-3-1-5(2-4-6)7(9)10/h1-4,8H,(H,9,10)/p-1

• InChIKey:
• FJKROLUGYXJWQN-UHFFFAOYSA-M

• 4-hydroxybenzoate is the conjugate base of 4-hydroxybenzoic acid, comprising a 4-hydroxybenzoic acid core with a proton missing to give a charge of -1. It has a role as a plant metabolite and a Saccharomyces cerevisiae metabolite. It is functionally related to a benzoate. It is a conjugate base of a 4-hydroxybenzoic acid.

2-Bromo-2-ethylbutanoic acid

In Stock

• CAS RN:
• 5456-23-5

• Formula:
• C6H11BrO2

• InChI:
• InChI=1S/C6H11BrO2/c1-3-6(7,4-2)5(8)9/h3-4H2,1-2H3,(H,8,9)

• InChIKey:
• CBRCMTPPRWRXJS-UHFFFAOYSA-N

• 2-Bromo-2-ethylbutanoic acid is a useful research compound. Its molecular formula is C6H11BrO2 and its molecular weight is 195.05 g/mol. The purity is usually 95%.

1-(3-Hydroxyphenyl)-1,3,3-trimethylindan-5-ol

• CAS RN:
• 102856-23-5

• Formula:
• C18H20O2

• InChI:
• InChI=1S/C18H20O2/c1-17(2)11-18(3,12-5-4-6-13(19)9-12)15-8-7-14(20)10-16(15)17/h4-10,19-20H,11H2,1-3H3

• InChIKey:
• LPKQWGOTNCUKJV-UHFFFAOYSA-N

• 1-(3-Hydroxyphenyl)-1,3,3-trimethylindan-5-ol, also known as 1-(3-Hydroxyphenyl)-1,3,3-trimethylindan-5-ol, is a useful research compound. Its molecular formula is C18H20O2 and its molecular weight is 268.3 g/mol. The purity is usually 95%.

2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide

In Stock

• CAS RN:
• 864856-23-5

• Formula:
• C17H12F3N3O2S2

• InChI:
• InChI=1S/C17H12F3N3O2S2/c18-17(19,20)25-13-8-6-12(7-9-13)21-14(24)10-26-16-22-15(23-27-16)11-4-2-1-3-5-11/h1-9H,10H2,(H,21,24)

• InChIKey:
• IFJQLOJLGYRDAF-UHFFFAOYSA-N

• 2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide is a useful research compound. Its molecular formula is C17H12F3N3O2S2 and its molecular weight is 411.42. The purity is usually 95%.

3',5'-Dimethoxy-5-(5,5-dimethyl-1,3-dioxan-2-YL)valerophenone

In Stock

• CAS RN:
• 898756-23-5

• Formula:
• C19H28O5

• InChI:
• InChI=1S/C19H28O5/c1-19(2)12-23-18(24-13-19)8-6-5-7-17(20)14-9-15(21-3)11-16(10-14)22-4/h9-11,18H,5-8,12-13H2,1-4H3

• InChIKey:
• HKWCQJNGYYDHTF-UHFFFAOYSA-N

• 3',5'-Dimethoxy-5-(5,5-dimethyl-1,3-dioxan-2-YL)valerophenone is a useful research compound. Its molecular formula is C19H28O5 and its molecular weight is 336.4 g/mol. The purity is usually 95%.

2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide

In Stock

• CAS RN:
• 953156-23-5

• Formula:
• C20H19FN2O3

• InChI:
• InChI=1S/C20H19FN2O3/c1-25-18-5-3-2-4-14(18)10-11-22-20(24)13-17-12-19(26-23-17)15-6-8-16(21)9-7-15/h2-9,12H,10-11,13H2,1H3,(H,22,24)

• InChIKey:
• LMAOBFZWIXZQBG-UHFFFAOYSA-N

• 2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide is a useful research compound. Its molecular formula is C20H19FN2O3 and its molecular weight is 354.4 g/mol. The purity is usually 95%.

6-Bromo-2,2-diethyl-3,4-dihydronaphthalen-1(2H)-one

In Stock

• CAS RN:
• 149456-23-5

• Formula:
• C14H17BrO

• InChI:
• InChI=1S/C14H17BrO/c1-3-14(4-2)8-7-10-9-11(15)5-6-12(10)13(14)16/h5-6,9H,3-4,7-8H2,1-2H3

• InChIKey:
• OSFLIFQCTSVQQQ-UHFFFAOYSA-N

• 6-Bromo-2,2-diethyl-3,4-dihydronaphthalen-1(2H)-one is a useful research compound. Its molecular formula is C14H17BrO and its molecular weight is 281.19 g/mol. The purity is usually 95%.

[2-[1-[4-(difluoromethoxy)phenyl]-2,5-dimethylpyrrol-3-yl]-2-oxoethyl] 2-[[(E)-2-phenylethenyl]sulfonylamino]acetate

Usually In Stock

• CAS RN:
• 877956-23-5

• Formula:
• C25H24F2N2O6S

• InChI:
• InChI=1S/C25H24F2N2O6S/c1-17-14-22(18(2)29(17)20-8-10-21(11-9-20)35-25(26)27)23(30)16-34-24(31)15-28-36(32,33)13-12-19-6-4-3-5-7-19/h3-14,25,28H,15-16H2,1-2H3/b13-12+

• InChIKey:
• UBQUARBUDBGAQA-UHFFFAOYSA-N

• [2-[1-[4-(difluoromethoxy)phenyl]-2,5-dimethylpyrrol-3-yl]-2-oxoethyl] 2-[[(E)-2-phenylethenyl]sulfonylamino]acetate is a useful research compound. Its molecular formula is C25H24F2N2O6S and its molecular weight is 518.53. The purity is usually 95%.

(Z)-methyl 4-((6-(((4-methoxyphenyl)sulfonyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate

In Stock

• CAS RN:
• 929456-23-5

• Formula:
• C24H18O8S

• InChI:
• InChI=1S/C24H18O8S/c1-29-17-7-10-19(11-8-17)33(27,28)32-18-9-12-20-21(14-18)31-22(23(20)25)13-15-3-5-16(6-4-15)24(26)30-2/h3-14H,1-2H3/b22-13-

• InChIKey:
• ZWHAPPBAQPRGCZ-XKZIYDEJSA-N

• (Z)-methyl 4-((6-(((4-methoxyphenyl)sulfonyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate is a useful research compound. Its molecular formula is C24H18O8S and its molecular weight is 466.46. The purity is usually 95%.

Tetrahydro-1H-pyrrolizine-7a(5H)-carboxylic acid hydrochloride

In Stock

• CAS RN:
• 165456-23-5

• Formula:
• C8H14ClNO2

• InChI:
• InChI=1S/C8H13NO2.ClH/c10-7(11)8-3-1-5-9(8)6-2-4-8;/h1-6H2,(H,10,11);1H

• InChIKey:
• FNJPGFULGQUTKP-UHFFFAOYSA-N

• Tetrahydro-1H-pyrrolizine-7a(5H)-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C8H14ClNO2 and its molecular weight is 191.655. The purity is usually 95%.

Propyl 2-amino-4-(4-fluorophenyl)thiophene-3-carboxylate

In Stock

• CAS RN:
• 351156-23-5

• Formula:
• C14H14FNO2S

• InChI:
• InChI=1S/C14H14FNO2S/c1-2-7-18-14(17)12-11(8-19-13(12)16)9-3-5-10(15)6-4-9/h3-6,8H,2,7,16H2,1H3

• InChIKey:
• WFEZSKZXSZBQJS-UHFFFAOYSA-N

• Propyl 2-amino-4-(4-fluorophenyl)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C14H14FNO2S and its molecular weight is 279.33g/mol. The purity is usually 95%.

4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester

In Stock

• CAS RN:
• 1056456-23-5

• Formula:
• C15H19BN2O3

• InChI:
• InChI=1S/C15H19BN2O3/c1-10-17-13(18-19-10)11-6-8-12(9-7-11)16-20-14(2,3)15(4,5)21-16/h6-9H,1-5H3

• InChIKey:
• ZJSWKVHTLJZPGN-UHFFFAOYSA-N

• 4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester is a useful research compound. Its molecular formula is C15H19BN2O3 and its molecular weight is 286.14 g/mol. The purity is usually 95%.

2-(1H-indol-3-yl)-N-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)acetamide

In Stock

• CAS RN:
• 1797656-23-5

• Formula:
• C19H21N5O

• InChI:
• InChI=1S/C19H21N5O/c25-18(11-14-12-21-17-6-2-1-5-16(14)17)22-13-15-7-8-20-19(23-15)24-9-3-4-10-24/h1-2,5-8,12,21H,3-4,9-11,13H2,(H,22,25)

• InChIKey:
• HDLDVCKCPDXHAA-UHFFFAOYSA-N

• 2-(1H-indol-3-yl)-N-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H21N5O and its molecular weight is 335.411. The purity is usually 95%.

4-(4-Aminobutyl)-2,6-dimethoxyphenol;hydrochloride

In Stock

• CAS RN:
• 2361656-23-5

• Formula:
• C12H20ClNO3

• InChI:
• InChI=1S/C12H19NO3.ClH/c1-15-10-7-9(5-3-4-6-13)8-11(16-2)12(10)14;/h7-8,14H,3-6,13H2,1-2H3;1H

• InChIKey:
• IVDQVKCOFSMMSF-UHFFFAOYSA-N

• 4-(4-Aminobutyl)-2,6-dimethoxyphenol;hydrochloride is a useful research compound. Its molecular formula is C12H20ClNO3 and its molecular weight is 261.75. The purity is usually 95%.

N-ethyl-2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-4-amine

In Stock

• CAS RN:
• 2549056-23-5

• Formula:
• C15H20FN7

• InChI:
• InChI=1S/C15H20FN7/c1-3-18-13-8-11(2)20-15(21-13)23-6-4-22(5-7-23)14-12(16)9-17-10-19-14/h8-10H,3-7H2,1-2H3,(H,18,20,21)

• InChIKey:
• DIKMPBJZLZDRJE-UHFFFAOYSA-N

• N-ethyl-2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-4-amine is a useful research compound. Its molecular formula is C15H20FN7 and its molecular weight is 317.36 g/mol. The purity is usually 95%.

Methyl 7-bromoquinoline-3-carboxylate

In Stock

• CAS RN:
• 1001756-23-5

• Formula:
• C11H8BrNO2

• InChI:
• InChI=1S/C11H8BrNO2/c1-15-11(14)8-4-7-2-3-9(12)5-10(7)13-6-8/h2-6H,1H3

• InChIKey:
• GPLUSJRHUJLUHU-UHFFFAOYSA-N

• Methyl 7-bromoquinoline-3-carboxylate is a useful research compound. Its molecular formula is C11H8BrNO2 and its molecular weight is 266.09. The purity is usually 95%.

6-Cyclopropyl-8-fluoro-2-[2-(hydroxymethyl)-3-[1-methyl-5-[[5-(4-methylpiperazin-1-yl)pyridin-2-yl]amino]-6-oxopyridin-3-yl]phenyl]isoquinolin-1-one

In Stock

• CAS RN:
• 1242156-23-5

• Formula:
• C35H35FN6O3

• InChI:
• InChI=1S/C35H35FN6O3/c1-39-12-14-41(15-13-39)26-8-9-32(37-19-26)38-30-18-25(20-40(2)34(30)44)27-4-3-5-31(28(27)21-43)42-11-10-23-16-24(22-6-7-22)17-29(36)33(23)35(42)45/h3-5,8-11,16-20,22,43H,6-7,12-15,21H2,1-2H3,(H,37,38)

• InChIKey:
• ZTUJNJAKTLHBEX-UHFFFAOYSA-N

• RN-486 is a Bruton’s tyrosine kinase inhibitor (Kd = 0.31 nM;  IC50 = 4 nM) that displays a high degree of selectivity when tested against a panel of 369 kinases. It has been shown to block Fcε receptor cross-linking-induced degranulation in mast cells (IC50 = 2.9 nM), Fcγ receptor engagement-mediated TNF-α production in monocytes (IC50 = 7 nM), and B cell antigen receptor-induced expression of CD69 in B cells whole blood (IC50 = 21 nM). RN-486 is reported to produce anti-inflammatory and bone-protective effects in mouse collagen-induced arthritis and rat adjuvant-induced arthritis models.
  RN486 is a Bruton's tyrosine kinase (Btk) inhibitor. RN486 not only potently and selectively inhibited the Btk enzyme, but also displayed functional activities in human cell-based assays in multiple cell types, blocking Fcε receptor cross-linking-induced degranulation in mast ...